Cas no 2680699-70-9 (benzyl N-(2-fluoro-2-phenylethyl)carbamate)

• Product Name: benzyl N-(2-fluoro-2-phenylethyl)carbamate
• CAS No: 2680699-70-9
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• CID: 6335993
• PubChem ID: 165910673
• Update Time: 2025-10-12

benzyl N-(2-fluoro-2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-fluoro-2-phenylethyl)carbamate
• 2680699-70-9
• EN300-28283979

• Inchi： 1S/C16H16FNO2/c17-15(14-9-5-2-6-10-14)11-18-16(19)20-12-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,18,19)
• InChI Key： YEHSUSLFCJRMSC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.11650692g/mol
• Monoisotopic Mass: 273.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-fluoro-2-phenylethyl)carbamate

Benzoyle N-(2-Fluoro-2-Phenylethyl)Carbamate: A Comprehensive Overview

The compound with CAS No. 2680699-70-9, commonly referred to as benzyl N-(2-fluoro-2-phenylethyl)carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In recent years, advancements in synthetic methodologies and computational modeling have shed light on its synthesis, characterization, and biological activities.

Benzyl N-(2-fluoro-2-phenylethyl)carbamate is a derivative of benzyl carbamate, where the nitrogen atom is substituted with a 2-fluoro-2-phenylethyl group. This substitution introduces a trifluoromethyl group into the molecule, which significantly impacts its physical and chemical properties. The presence of the fluoro group enhances the molecule's lipophilicity, making it more bioavailable and potentially more effective in biological systems.

Recent studies have explored the synthesis of benzyl N-(2-fluoro-2-phenylethyl)carbamate using various methods, including nucleophilic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for research purposes. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its identity and purity.

The biological activity of benzyl N-(2-fluoro-2-phenylethyl)carbamate has been a focal point of recent research. Preclinical studies have demonstrated its potential as a modulator of certain enzyme activities, particularly in the context of neurodegenerative diseases. The fluoro-substituted group plays a critical role in enhancing the molecule's ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

In addition to its pharmacological applications, benzyl N-(2-fluoro-2-phenylethyl)carbamate has shown promise in other areas such as agrochemicals and materials science. Its ability to act as a catalyst in certain organic reactions has been explored, highlighting its versatility beyond traditional pharmaceutical applications.

From an environmental standpoint, the degradation pathways of benzyl N-(2-fluoro-2-phenylethyl)carbamate have been studied to assess its ecological impact. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about long-term environmental persistence.

In conclusion, benzyl N-(2-fluoro-2-phenylethyl)carbamate (CAS No. 2680699-70-9) is a versatile compound with significant potential across multiple fields. Its unique structure, enhanced by the fluoro-substituted group, offers opportunities for innovation in drug discovery and beyond. As research continues to uncover new applications and mechanisms of action, this compound remains a key focus for scientists and industry professionals alike.